2-[2,2-Dimethylpropyl-[(2-methyltriazol-4-yl)methyl]amino]ethanesulfonyl fluoride

• IUPAC Name: 2-[2,2-dimethylpropyl-[(2-methyltriazol-4-yl)methyl]amino]ethanesulfonyl fluoride
• InChI: InChI=1S/C11H21FN4O2S/c1-11(2,3)9-16(5-6-19(12,17)18)8-10-7-13-15(4)14-10/h7H,5-6,8-9H2,1-4H3
• InChI Key: RUXMMPHPTKBLJF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CN(CCS(=O)(=O)F)CC1=NN(N=C1)C
• Molecular Formula: C11H21FN4O2S
• Molecular Weight: 292.38 g/mol

Description

The compound “2-[2,2-Dimethylpropyl-[(2-methyltriazol-4-yl)methyl]amino]ethanesulfonyl fluoride” appears to be a complex organic molecule. It contains a triazole ring, which is a five-membered ring with two nitrogen atoms, and a sulfonyl fluoride group, which is a functional group with the formula -SO2F.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the triazole ring and the introduction of the sulfonyl fluoride group. However, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The triazole ring and the sulfonyl fluoride group would likely be key features of its structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The triazole ring is known to participate in various chemical reactions. The sulfonyl fluoride group is highly reactive and is often used in the synthesis of sulfonamides and sulfonic esters.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure. However, without specific data, it’s difficult to predict these properties.

Safety And Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. The sulfonyl fluoride group is known to be highly reactive and could pose hazards. Proper precautions should be taken when handling this compound.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential applications. It could also involve investigating its physical and chemical properties and safety profile.

Please note that this is a general analysis based on the structure of the compound and its functional groups. For a more detailed and accurate analysis, specific experimental data and literature would be needed.